Cas no 1008068-93-6 (1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione)

• Product Name: 1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione
• CAS No: 1008068-93-6
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5069562
• PubChem ID: 4784743
• Update Time: 2025-05-25

1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-methylimidazolidine-2,4-dione
• HMS1743B01
• Z89269461
• F74157
• MFCD06680124
• SR-01000067846-1
• AKOS034659866
• BS-45292
• EN300-18713
• SR-01000067846
• SCHEMBL8466622
• 1008068-93-6
• 1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione

• Inchi： 1S/C10H9ClN2O2/c1-6-9(14)12-10(15)13(6)8-4-2-7(11)3-5-8/h2-6H,1H3,(H,12,14,15)
• InChI Key： YRTFBBSKIRZNAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NC(C1C)=O)=O

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4

Additional information on 1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione

Comprehensive Overview of 1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione (CAS No. 1008068-93-6)

1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione (CAS No. 1008068-93-6) is a specialized organic compound belonging to the imidazolidinedione class. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of the 4-chlorophenyl group and the methylimidazolidine-2,4-dione core makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and inflammatory conditions.

In recent years, the demand for imidazolidinedione derivatives has surged, driven by their relevance in green chemistry and sustainable synthesis. The compound 1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione aligns with these trends, as it can be synthesized using eco-friendly catalytic methods. Its stability and solubility properties make it a candidate for high-throughput screening in drug development pipelines. Additionally, its structural motif is frequently investigated in computational chemistry studies to predict binding affinities with target proteins, a hot topic in AI-driven drug design.

The compound’s CAS No. 1008068-93-6 is often searched in academic and industrial databases, reflecting its growing importance. Users frequently inquire about its synthetic routes, spectroscopic data (such as NMR and IR spectra), and safety profiles. Analytical techniques like HPLC purification and mass spectrometry are commonly employed to characterize this compound, ensuring its purity for research applications. Furthermore, its potential as a building block for heterocyclic chemistry has been highlighted in recent publications, addressing the need for innovative molecular scaffolds in medicinal chemistry.

Another area of interest is the compound’s role in material science. Its crystalline properties and thermal stability are under investigation for applications in organic electronics and catalysis. Researchers are also examining its interactions with biopolymers, which could lead to advancements in drug delivery systems. These interdisciplinary applications make 1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione a subject of ongoing exploration, bridging gaps between chemistry, biology, and engineering.

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In conclusion, 1-(4-Chlorophenyl)-5-methylimidazolidine-2,4-dione (CAS No. 1008068-93-6) represents a multifaceted compound with broad applicability. Its significance in pharmaceutical research, sustainable chemistry, and material science underscores its value as a research tool. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.